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Compound of Interest

Compound Name: 4-Chloro-2-fluorophenylacetonitrile

Cat. No.: B104336 Get Quote

An In-depth Technical Guide on 4-Chloro-2-fluorophenylacetonitrile

For researchers, scientists, and professionals in drug development, a thorough understanding

of the molecular characteristics of chemical compounds is paramount. This document provides

a detailed overview of the molecular structure and weight of 4-Chloro-2-
fluorophenylacetonitrile, a compound of interest in various research and development

pipelines.

Molecular Data Summary
The fundamental quantitative data for 4-Chloro-2-fluorophenylacetonitrile is presented

below. This information is critical for experimental design, reaction stoichiometry, and analytical

characterization.

Property Value

Molecular Formula C₈H₅ClFN[1]

Molecular Weight 169.58 g/mol

IUPAC Name (4-Chloro-2-fluorophenyl)acetonitrile

CAS Registry Number 75279-53-7[1]

Molecular Structure
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The structural arrangement of atoms and bonds in 4-Chloro-2-fluorophenylacetonitrile
dictates its chemical reactivity and physical properties. The molecule consists of a central

benzene ring substituted with a chlorine atom, a fluorine atom, and a cyanomethyl group.

Molecular structure of 4-Chloro-2-fluorophenylacetonitrile.

The SMILES notation for this structure is c1c(c(cc(Cl)c1)F)CC#N.[1] This representation

encodes the connectivity of the atoms, with the lowercase 'c' indicating the aromatic nature of

the carbon atoms in the benzene ring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-CHLORO-2-FLUOROBENZENEACETONITRILE [drugfuture.com]

To cite this document: BenchChem. [4-Chloro-2-fluorophenylacetonitrile molecular structure
and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104336#4-chloro-2-fluorophenylacetonitrile-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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